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Compound of Interest

Compound Name: Fluetizolam

Cat. No.: B14086673 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

research chemicals is a critical component of laboratory safety and environmental

responsibility. Fluetizolam, a thienodiazepine derivative sold as a designer drug, requires

careful handling and disposal due to its potent sedative and anxiolytic effects and the limited

availability of comprehensive toxicological data.[1][2] This guide provides a procedural

framework for the safe disposal of fluetizolam in a laboratory setting.

Chemical and Physical Properties of Fluetizolam
A summary of the known chemical and physical properties of fluetizolam is presented below.

This information is essential for its proper handling and storage.

Property Value Source

IUPAC Name

4-ethyl-7-(2-fluorophenyl)-13-

methyl-3-thia-1,8,11,12-

tetrazatricyclo[8.3.0.02,6]tridec

a-2(6),4,7,10,12-pentaene

PubChem[3]

Molecular Formula C₁₇H₁₅FN₄S PubChem[3]

Molar Mass 326.39 g·mol⁻¹ Wikipedia[2]

CAS Number 40054-88-4 PubChem[3]
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Experimental Protocols for Disposal
While a specific protocol for fluetizolam disposal is not explicitly detailed in available safety

data sheets, the following step-by-step procedure is based on general best practices for the

disposal of research chemicals and should be followed to ensure safety.[4][5][6]

Step 1: Hazard Assessment

Before handling fluetizolam for disposal, it is crucial to recognize that while one Safety Data

Sheet (SDS) does not classify it as hazardous according to the Globally Harmonized System

(GHS), its pharmacological properties are not fully understood.[1] Therefore, it should be

handled with caution as a potentially bioactive and hazardous compound.

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate personal protective equipment when handling fluetizolam. This

includes:

Safety glasses or goggles

A lab coat

Chemically resistant gloves

Step 3: Waste Collection and Labeling

Container Selection: Collect fluetizolam waste in a sturdy, leak-proof container that is

compatible with the chemical.[4][5]

Labeling: Clearly label the waste container with the following information:[4][5][6]

The words "Hazardous Waste"

The full chemical name: "Fluetizolam"

The concentration and quantity of the waste

The date of accumulation
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The name of the principal investigator or laboratory contact

Step 4: Storage

Store the sealed and labeled waste container in a designated, secure area away from

incompatible materials.[5] Ensure the storage area is well-ventilated.

Step 5: Contacting Environmental Health and Safety (EHS)

The most critical step in the disposal process is to contact your institution's Environmental

Health and Safety (EHS) office or equivalent department.[7] They will provide specific guidance

on the disposal procedures at your facility and will arrange for the collection and proper

disposal of the chemical waste. Do not attempt to dispose of fluetizolam down the drain or in

the regular trash.[6]

Step 6: Documentation

Maintain a record of the disposal of fluetizolam, including the date, quantity, and method of

disposal as coordinated with your EHS office.

Fluetizolam Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

fluetizolam in a laboratory setting.
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Store in Designated
Secure Area Contact Institutional EHS for Pickup Professional Disposal
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& Documented
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Caption: Workflow for the safe disposal of fluetizolam.

By adhering to these procedures and consulting with institutional safety professionals,

researchers can ensure the safe and environmentally responsible disposal of fluetizolam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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